Cas no 546-56-5 (Octaphenylcyclotetrasiloxane)

• Product Name: Octaphenylcyclotetrasiloxane
• CAS No: 546-56-5
• MF: C₄₈H₄₀O₄Si₄
• MW: 793.170816421509
• MDL: MFCD00003268
• CID: 38239
• PubChem ID: 87574223
• Update Time: 2025-04-18

Octaphenylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4,6,6,8,8-Octaphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• Octaphenylcyclotetrasiloxane
• 2,2,4,4,6,6,8,8-octakis-phenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• Cyclotetrasiloxane,octaphenyl- (6CI,7CI,8CI,9CI)
• 1,1,3,3,5,5,7,7-Octaphenylcyclotetrasiloxane
• NSC 293057
• Octaphenyltetracyclosiloxane
• Cyclotetrasiloxane, octaphenyl-
• Cyclotetrasiloxane, 2,2,4,4,6,6,8,8-octaphenyl-
• VSIKJPJINIDELZ-UHFFFAOYSA-N
• C48H40O4Si4
• NSC293057
• (Ph2SiO)4
• VSIKJPJINIDELZ-U
• 546-56-5
• AM90220
• DTXSID5052206
• A830295
• VSIKJPJINIDELZ-UHFFFAOYSA-
• J-506769
• Ctaphenylcyclotetrasiloxane
• octaphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• Q26841271
• InChI=1/C48H40O4Si4/c1-9-25-41(26-10-1)53(42-27-11-2-12-28-42)49-54(43-29-13-3-14-30-43,44-31-15-4-16-32-44)51-56(47-37-21-7-22-38-47,48-39-23-8-24-40-48)52-55(50-53,45-33-17-5-18-34-45)46-35-19-6-20-36-46/h1-40H
• s12525
• 2,2,4,4,6,6,8,8-octa(phenyl)-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• GS-5927
• AKOS015840388
• EINECS 208-904-9
• O0231
• 1,3,3,5,5,7,7-Octaphenylcyclotetrasiloxane
• 2,2,4,4,6,6,8,8-Octaphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane #
• MFCD00003268
• NS00043365
• H10293
• SCHEMBL158717
• CO9817
• NSC-293057
• FT-0696011
• CS-0197275
• Octaphenylcyclotetrasiloxane, 95%
• OCTAPHENYLCYCLOTETRASILOXANE, 98%
• DA-19053
• OCTAPHENYL TETRACYCLOSILOXANE

• MDL： MFCD00003268
• Inchi： 1S/C48H40O4Si4/c1-9-25-41(26-10-1)53(42-27-11-2-12-28-42)49-54(43-29-13-3-14-30-43,44-31-15-4-16-32-44)51-56(47-37-21-7-22-38-47,48-39-23-8-24-40-48)52-55(50-53,45-33-17-5-18-34-45)46-35-19-6-20-36-46/h1-40H
• InChI Key： VSIKJPJINIDELZ-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O1
• BRN： 2320758

Computed Properties

• Exact Mass: 792.20000
• Monoisotopic Mass: 792.200366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 56
• Rotatable Bond Count: 8
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: White powdery crystals
• Density: 1.185
• Melting Point: 198.0 to 205.0 deg-C
• Boiling Point: 334 ºC
• Flash Point: 200 ºC
• Refractive Index: 1.66
• Water Partition Coefficient: Insoluble
• PSA: 36.92000
• LogP: 5.09280
• FEMA: 2764
• Solubility: Insoluble in water, soluble in general chemical solvents

Octaphenylcyclotetrasiloxane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：GZ4398500
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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